N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H13ClN2O4/c1-23-15-7-6-10(18)8-12(15)19-17(22)13-9-16(24-20-13)11-4-2-3-5-14(11)21/h2-9,21H,1H3,(H,19,22)
• InChI Key: AONMDKNSLPGMIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=NOC(=C2)C3=CC=CC=C3O
• Molecular Formula: C17H13ClN2O4
• Molecular Weight: 344.7 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamide, also known as isoxazolecarboxamide, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of isoxazole derivatives and has shown promising results in various scientific research studies. The purpose of

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide is not fully understood. However, it is believed that N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a group of lipid compounds that play a role in inflammation and pain. By inhibiting COX-2, N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide may reduce inflammation and pain.
Biochemical and Physiological Effects:
Isoxazolecarboxamide has been shown to have various biochemical and physiological effects. It has been found to decrease the levels of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), in the brain and spinal cord. Additionally, N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide has been shown to increase the levels of the anti-inflammatory cytokine interleukin-10 (IL-10) in the brain and spinal cord. Furthermore, N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide has been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide in lab experiments is its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties, as well as potential neuroprotective and antidepressant effects. Additionally, N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide in lab experiments is that its mechanism of action is not fully understood. Furthermore, more research is needed to determine the optimal dosage and administration of N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide for therapeutic purposes.

Future Directions

There are several future directions for the research of N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide. One potential direction is to further investigate its mechanism of action and how it interacts with other molecules in the body. Additionally, more research is needed to determine the optimal dosage and administration of N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide for therapeutic purposes. Furthermore, there is potential for the development of new drugs based on the structure of N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide, which could have even more potent therapeutic effects. Finally, more research is needed to investigate the potential side effects of N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide and its long-term effects on the body.
In conclusion, N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide is a synthetic compound that has shown promising results in various scientific research studies. Its potential therapeutic applications, including anti-inflammatory, analgesic, and anticonvulsant properties, as well as potential neuroprotective and antidepressant effects, make it a promising candidate for further research. However, more research is needed to fully understand its mechanism of action, optimal dosage and administration, and potential side effects.

Scientific Research Applications

Isoxazolecarboxamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)-3-isoxazolecarboxamideboxamide has also been shown to have potential as a neuroprotective agent and an antidepressant.